Cas no 1258226-87-7 (Ombitasvir)

• Product Name: Ombitasvir
• CAS No: 1258226-87-7
• MF: C₅₀H₆₇N₇O₈
• MW: 894.109092950821
• MDL: MFCD28386270
• CID: 1994862
• PubChem ID: 54767916
• Update Time: 2025-10-29

Ombitasvir Chemical and Physical Properties

Names and Identifiers

• ABT-267
• Ombitasvir
• ABT267
• 2,2'-[[(2S,5S)-1-[4-(1,1-Dimethylethyl)phenyl]-2,5-pyrrolidinediyl]di-4,1-phenylene]bis[N-(methoxycarbonyl)-L-valyl-L-prolinamide
• SCHEMBL8542284
• 2302768XJ8
• C50H67N7O8
• GTPL11272
• CHEMBL3127326
• Ombitasvir [USAN:INN]
• Q19598175
• VIEKIRAX COMPONENT OMBITASVIR
• Technivie (ombitasvir + paritaprevir + ritonavir)
• methyl N-[(2S)-1-[(2S)-2-({4-[(2S,5S)-1-(4-tert-butylphenyl)-5-{4-[(2S)-1-[(2S)-2-[(methoxycarbonyl)amino]-3-methylbutanoyl]pyrrolidine-2-amido]phenyl}pyrrolidin-2-yl]phenyl}carbamoyl)pyrrolidin-1-yl]-3-methyl-1-oxobutan-2-yl]carbamate
• compound 38 (PMID: 24400777)
• OMBITASVIR [WHO-DD]
• CHEBI:85183
• ABT 267
• BDBM50453112
• HY-13997
• Technivie (ombitasvir + paritaprevir + ritonavir)
• OMBITASVIR [USAN]
• DB09296
• C72037
• 1258226-87-7
• ombitasvirum
• AKOS025396425
• DA-56437
• Methyl ((S)-1-((S)-2-((4-((2S,5S)-1-(4-(tert-butyl)phenyl)-5-(4-((S)-1-((methoxycarbonyl)-L-valyl)pyrrolidine-2-carboxamido)phenyl)pyrrolidin-2-yl)phenyl)carbamoyl)pyrrolidin-1-yl)-3-methyl-1-oxobutan-2-yl)carbamate
• Ombitasvir [INN]
• Carbamic acid, N,N'-(((2S,5S)-1-(4-(1,1-dimethylethyl)phenyl)-2,5-pyrrolidinediyl)bis(4,1-phenyleneiminocarbonyl-(2S)-2,1-pyrrolidinediyl((1S)-1-(1-methylethyl)-2-oxo-2,1-ethanediyl)))bis-, C,C'-dimethyl ester
• NCGC00510316-02
• Ombitasvir (USAN)
• N,N'-(((2S,5S)-1-(4-(1,1-dimethylethyl)phenyl)-2,5-pyrrolidinediyl)bis(4,1-phenyleneiminocarbonyl-(2S)-2,1-pyrrolidinediyl((1S)-1-(1-methylethyl)-2-oxo-2,1-ethanediyl)))bis-C,C'-dimethyl ester carbamic acid
• D10576
• EN300-20352138
• Dimethyl(2S,2'S)-1,1'-((2S,2'S)-2,2'-(4,4'-((2S,5S)-1-(4-tert-Butylphenyl)pyrrolidine-2,5-diyl)bis(4,1-phenylene))bis-(azanediyl)bis(oxomethylene)bis(pyrrolidine-2,1-diyl))bis(3-methyl-1-oxobutane-2,1-diyl)dicarbamate
• dimethyl (((2S,5S)-1-(4-tert-butylphenyl)pyrrolidine-2,5-diyl)bis((4,1-phenylene)carbamoyl(2S)pyrrolidine-2,1-diyl((2S)-3-methyl-1-oxobutane-1,2-diyl)))biscarbamate
• DTXSID201027920
• methyl N-((2S)-1-((2S)-2-((4-((2S,5S)-1-(4-tert-butylphenyl)-5-(4-(((2S)-1-((2S)-2-(methoxycarbonylamino)-3-methylbutanoyl)pyrrolidine-2-carbonyl)amino)phenyl)pyrrolidin-2-yl)phenyl)carbamoyl)pyrrolidin-1-yl)-3-methyl-1-oxobutan-2-yl)carbamate
• CCG-270561
• OMBITASVIR COMPONENT OF VIEKIRAX
• methyl N-[(1S)-1-[(2S)-2-[[4-[(2S,5S)-1-(4-tert-butylphenyl)-5-[4-[[(2S)-1-[(2S)-2-(methoxycarbonylamino)-3-methyl-butanoyl]pyrrolidine-2-carbonyl]amino]phenyl]pyrrolidin-2-yl]phenyl]carbamoyl]pyrrolidine-1-carbonyl]-2-methyl-propyl]carbamate
• OMBITASVIR [MI]
• CS-5330
• OMBITASVIR [VANDF]
• methyl N-[(2S)-1-[(2S)-2-[[4-[(2S,5S)-1-(4-tert-butylphenyl)-5-[4-[[(2S)-1-[(2S)-2-(methoxycarbonylamino)-3-methylbutanoyl]pyrrolidine-2-carbonyl]amino]phenyl]pyrrolidin-2-yl]phenyl]carbamoyl]pyrrolidin-1-yl]-3-methyl-1-oxobutan-2-yl]carbamate
• L-Prolinamide,2,2'-(((2S,5S)-1-(4-(1,1-dimethylethyl)phenyl)-2,5-pyrrolidinediyl)di-4,1-phenylene)bis(N-(methoxycarbonyl)-L-valyl-
• BRD-K11072003-001-01-6
• Ombitasvir(ABT-267)
• Ombitasvir (USAN/INN)
• dimethyl ([(2S,5S)-1-(4-tert-butylphenyl)pyrrolidine-2,5-diyl]bis{(4,1-phenylene)carbamoyl(2S)pyrrolidine-2,1-diyl[(2S)-3-methyl-1-oxobutane-1,2-diyl]})biscarbamate
• L-Prolinamide,2,2'-(((2S,5S)-1-(4-(1,1-dimethylethyl)phenyl)-2,5-pyrrolidinediyl)di-4,1-phenylene)bis(N-(methoxycarbonyl)-L-valy
• compound 38 [PMID: 24400777]
• UNII-2302768XJ8
• NCGC00510316-01
• OMBITASVIR [ORANGE BOOK]
• ABT 267; 2,2'-[[(2S,5S)-1-[4-(1,1-Dimethylethyl)phenyl]-2,5-pyrrolidinediyl]di-4,1-phenylene]bis[N-(methoxycarbonyl)-L-valyl-L-prolinamide]
• s5403
• EX-A5846

• MDL： MFCD28386270
• Inchi： 1S/C50H67N7O8/c1-30(2)42(53-48(62)64-8)46(60)55-28-10-12-40(55)44(58)51-35-20-14-32(15-21-35)38-26-27-39(57(38)37-24-18-34(19-25-37)50(5,6)7)33-16-22-36(23-17-33)52-45(59)41-13-11-29-56(41)47(61)43(31(3)4)54-49(63)65-9/h14-25,30-31,38-43H,10-13,26-29H2,1-9H3,(H,51,58)(H,52,59)(H,53,62)(H,54,63)/t38-,39-,40-,41-,42-,43-/m0/s1
• InChI Key： PIDFDZJZLOTZTM-KHVQSSSXSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](C(C)C)NC(=O)OC)=O)NC1C=CC(=CC=1)[C@@H]1CC[C@@H](C2C=CC(=CC=2)NC([C@@H]2CCCN2C([C@H](C(C)C)NC(=O)OC)=O)=O)N1C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 893.50500
• Monoisotopic Mass: 893.50511212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 65
• Rotatable Bond Count: 22
• Complexity: 1540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 179Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 1065.6±65.0°C at 760 mmHg
• Solubility: Insuluble (1.1E-4 g/L) (25 ºC),
• PSA: 178.72000
• LogP: 8.55570

Ombitasvir Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Ombitasvir

Introduction to Ombitasvir (CAS No: 1258226-87-7) and Its Role in Modern Antiviral Therapies

Ombitasvir, a compound with the chemical identifier CAS No: 1258226-87-7, represents a significant advancement in the field of antiviral medications. This molecule has garnered considerable attention due to its efficacy and mechanism of action, particularly in the treatment of chronic viral infections. As part of the newer generation of antiviral agents, Ombitasvir has been instrumental in improving patient outcomes and managing resistance profiles associated with viral pathogens.

The development of Ombitasvir has been driven by a deep understanding of viral replication cycles and the identification of critical targets that can disrupt these processes. The compound belongs to a class of inhibitors that specifically interfere with the function of viral enzymes essential for replication. This targeted approach not only enhances therapeutic efficacy but also minimizes side effects, making it a preferred choice for clinicians managing chronic viral infections.

In recent years, there has been a surge in research focusing on the development of combination therapies that leverage multiple mechanisms to combat viral infections more effectively. Ombitasvir is often used in combination with other antiviral agents, such as paritaprevir and ritonavir, to create a synergistic effect that significantly reduces viral load and prevents the emergence of drug-resistant strains. This combination therapy has been particularly effective in treating infections caused by viruses like hepatitis C.

The pharmacological properties of Ombitasvir have been extensively studied in clinical trials, which have demonstrated its high efficacy and safety profile. Patients treated with Ombitasvir-based regimens have shown marked reductions in viral replication and improved liver function, highlighting its therapeutic potential. Additionally, the drug's ability to maintain its efficacy over prolonged periods makes it an attractive option for long-term management of chronic viral infections.

One of the key advantages of Ombitasvir is its favorable pharmacokinetic profile. The compound exhibits good oral bioavailability and a long half-life, allowing for once-daily dosing regimens that enhance patient compliance. This aspect is particularly crucial in chronic disease management, where adherence to treatment is often challenging due to complex dosing schedules or side effects.

Recent advancements in drug delivery systems have further enhanced the therapeutic potential of Ombitasvir. Novel formulations, such as fixed-dose combinations (FDCs), have been developed to simplify treatment regimens and improve patient convenience. These formulations not only combine Ombitasvir with other antiviral agents but also optimize dosing to maximize efficacy while minimizing potential adverse effects.

The impact of Ombitasvir on public health has been profound, particularly in regions where chronic viral infections are prevalent. By reducing viral load and preventing complications associated with these infections, Ombitasvir has contributed to improved quality of life for patients and reduced healthcare burdens. Furthermore, its role in preventing the spread of infectious diseases underscores its importance in global health initiatives.

Ongoing research continues to explore new applications and refinements for Ombitasvir. Investigations into its potential use against other viral pathogens are underway, with early studies suggesting promising results. Additionally, efforts are being made to develop next-generation antiviral agents that build upon the success of Ombitasvir, incorporating insights from cutting-edge research into molecular biology and virology.

The development and deployment of drugs like Ombitasvir highlight the importance of interdisciplinary collaboration in pharmaceutical research. By integrating knowledge from chemistry, biology, medicine, and engineering, scientists have been able to create innovative treatments that address complex diseases. This collaborative approach is essential for addressing emerging challenges in antiviral therapy and ensuring that patients around the world have access to effective treatments.

In conclusion, Ombitasvir (CAS No: 1258226-87-7) stands as a testament to the progress made in antiviral medication development. Its efficacy, safety profile, and role in combination therapies make it a cornerstone in the management of chronic viral infections. As research continues to uncover new applications and refine existing treatments, compounds like Ombitasvir will remain at the forefront of efforts to combat infectious diseases and improve global health outcomes.